Cas no 1806969-35-6 (3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806969-35-6
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4858944
• Update Time: 2025-08-03

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C7H3BrClF2NO2/c8-3-1-2(7(13)14)4(6(10)11)12-5(3)9/h1,6H,(H,13,14)
• InChI Key： QJVHSFXBTVAMKA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(C(=O)O)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid, also known by its CAS number 1806969-35-6, is a highly specialized organic compound with significant applications in the fields of agrochemistry and pharmaceuticals. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential biological activities. The molecule features a pyridine ring with substituents at positions 2, 3, 5, and 6, making it a complex yet highly functional structure.

The synthesis of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid involves a series of multi-step reactions, including halogenation, alkylation, and carboxylation processes. These steps are carefully optimized to ensure high yield and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of application, this compound is primarily used as an intermediate in the synthesis of various agrochemicals. Its bromine and chlorine substituents contribute to its stability and reactivity, making it an ideal building block for developing herbicides and insecticides. For instance, studies have shown that derivatives of this compound exhibit potent activity against a wide range of agricultural pests, including aphids and nematodes.

Moreover, 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid has shown promise in the pharmaceutical industry as a precursor for developing novel drug candidates. Its difluoromethyl group imparts unique electronic properties that can be exploited in drug design. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The structural uniqueness of this compound also makes it a valuable tool in academic research. Scientists are increasingly using it to study pyridine-based frameworks and their interactions with biological systems. For example, recent studies have explored its role in metalloenzyme inhibition and its potential as a ligand in coordination chemistry.

In terms of environmental impact, the compound's biodegradability and toxicity profiles are under active investigation. Preliminary data suggest that it has low environmental persistence, which is a positive attribute for its use in agrochemicals. However, further studies are needed to fully understand its long-term effects on ecosystems.

The global market for pyridine derivatives like 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid is growing rapidly due to increasing demand from both the agricultural and pharmaceutical sectors. Key players in the industry are investing heavily in R&D to explore new applications and improve manufacturing processes.

In conclusion, 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-5-carboxylic acid is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within agrochemistry and pharmacology.